Cas no 178311-72-3 (1-(3-Azetidinyl)-4-(methylsulfonyl)-piperazine)

• Product Name: 1-(3-Azetidinyl)-4-(methylsulfonyl)-piperazine
• CAS No: 178311-72-3
• MF: C₈H₁₇N₃O₂S
• MW: 219.304480314255
• MDL: MFCD31560176
• CID: 2664099
• PubChem ID: 21197670
• Update Time: 2025-04-21

1-(3-Azetidinyl)-4-(methylsulfonyl)-piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-Azetidinyl)-4-(mesyl)piperazine 2HCl
• 1-(3-AZETIDINYL)-4-(METHYLSULFONYL)-PIPERAZINE
• EN300-712131
• 1-(Azetidin-3-yl)-4-(methylsulfonyl)piperazine
• SCHEMBL6955528
• 1-(azetidin-3-yl)-4-methanesulfonylpiperazine
• 178311-72-3
• AKOS012290969
• 1-(Azetidin-3-yl)-4-methylsulfonylpiperazine
• 1-(3-Azetidinyl)-4-(methylsulfonyl)-piperazine

• MDL： MFCD31560176
• Inchi： 1S/C8H17N3O2S/c1-14(12,13)11-4-2-10(3-5-11)8-6-9-7-8/h8-9H,2-7H2,1H3
• InChI Key： LXDRMDLRLWNIDN-UHFFFAOYSA-N
• SMILES： S(C)(N1CCN(CC1)C1CNC1)(=O)=O

Computed Properties

• Exact Mass: 219.10414797Da
• Monoisotopic Mass: 219.10414797Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 61Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines